Cas no 474-07-7 (Brazilin)

Brazilin is a red dye precursor from heartwood of several tropical hardwoods Conclusion: Brazilin inhibits cell proliferation, promotes cell apoptosis and induces autophagy through ampk/mtor pathway Brazilin showed cartilage protective and anti-inflammatory activities

Brazilin structure

Product Name:Brazilin

CAS No:474-07-7

Molecular Formula:C₁₆H₁₄O₅

Molecular Weight:286.2794

MDL:MFCD00210817

CID:329401

PubChem ID:222515

Brazilin Properties

Names and Identifiers

- BRAZILIN
- 2-d)pyran-3,6a,9,10(6h)-tetrol,7,11b-dihydro-benz(b)indeno(
- 6a,9,10(6h)-tetrol,7,11b-dihydro-2-d]pyran-(6as-cis)-benz[b]indeno[
- 7,11b-dihydrobenz(b)indeno(1,2-d)pyran-3,6a,9,10(6h)-tetrol
- Benz[b]indeno[1,2-d]pyran-3,6a,9,10(6H)-tetrol,7,11b-dihydro-, (6aS,11bR)-
- superbresiline
- (+)-Brazilin
- (6aS,11bR)-7,11b-Dihydro-benz[b]indeno[1,2-d]pyran-3,6a,9,10(6H)-tetrol
- 6,6a,7,11b-Tetrahydro-3,6a,9,10-tetrahydroxyindeno[2,1-c]chromene
- 7, 11b-dihydrobenz[b]indeno[1,2-d]pyran-3,6a,9,10 (6H)-tetrol
- Brasilin
- NSC 56652
- Natural Red 24
- Braziletto
- Hypernic Extract
- Limawood Extract
- Pernambuco Extract
- (6aS,11bR)-7,11b-Dihydrobenz[b]indeno[1,2-d]pyran-3,6a,9,10(6H)-tetrol
- [ "Natural Red 24" ]
- A14723
- (11Bs)-7,11b-dihydro-6H-indeno[2,1-c]chromene-3,6a,9,10-tetrol
- A827216
- 474-07-7
- CHEMBL598951
- BRAZILIN [MI]
- NSC-56652
- C.I.Natural Red 24
- C09920
- CCG-267339
- Benz[b]indeno[1,2-d]pyran-3,6a,9,10(6H)-tetrol, 7,11b-dihydro-,(6aS,11bR)-
- (1R,10S)-8-oxatetracyclo[8.7.0.0?,?.0??,??]heptadeca-2(7),3,5,12,14,16-hexaene-5,10,14,15-tetrol
- c.i. natural red 24
- DTXSID80883393
- CS-0007115
- MFCD00210817
- SCHEMBL157997
- AKOS030573513
- FZ39SW1K10
- UNII-FZ39SW1K10
- CI-75280
- Q3643873
- HMS3887O03
- C.I. 75280
- AS-56044
- s9428
- CHEBI:3170
- NSC 8661
- (6aS,11bR)-7,11b-dihydro-6H-indeno[2,1-c]chromene-3,6a,9,10-tetrol
- EINECS 207-477-6
- (6aS,11bR)-7,11b-dihydroindeno[2,1-c]chromene-3,6a,9,10(6H)-tetrol
- BRASILINE
- Benz(b)indeno(1,2-d)pyran-3,6a,9,10(6H)-tetrol, 7,11b-dihydro-, (6aS,11bR)-
- HY-N0072
- (+)-BRAZILIN
- (6AS,11BR)-7,11B-DIHYDROBENZ(B)INDENO(1,2-D)PYRAN-3,6A,9,10(6H)-TETROL
- Benz(b)indeno(1,2-d)pyran-3,6a,9,10(6H)-tetrol, 7,11b-dihydro- (VAN)
- BRD-A83326220-001-04-2
- NCI60_041918
- braziline
- KBioGR_001908
- MLS002638060
- NSC8661
- SR-05000002545
- 7,11b-Dihydroindeno[2,1-c]chromene-3,6a,9,10(6H)-tetrol #
- KBio2_001279
- 6,6a,7,11b-tetrahydroindeno[2,1-c]chromene-3,6a,9,10-tetraol
- 7,11b-dihydro-6H-indeno[2,1-c]chromene-3,6a,9,10-tetrol
- Spectrum5_000288
- KBio3_001108
- AC-34024
- KBio1_001298
- UWHUTZOCTZJUKC-UHFFFAOYSA-N
- NS00043407
- BDBM83713
- CCG-38654
- CHEBI:91908
- Spectrum3_000154
- DivK1c_006354
- NCGC00095462-04
- LMPK12100062
- Benz[b]indeno[1,2-d]pyran-3,6a,9,10(6H)-tetrol, 7,11b-dihydro-, (6aS-cis)-
- Spectrum_000799
- KBio2_006415
- SCHEMBL7187707
- CHEMBL1370456
- KBio2_003847
- NSC56652
- BSPBio_001888
- SpecPlus_000258
- NCGC00095462-01
- Benz[b]indeno[1,6a,9,10(6H)-tetrol, 7,11b-dihydro- (VAN8C
- SDCCGMLS-0066374.P001
- Spectrum2_000382
- NCGC00095462-02
- Benz[b]indeno[1,2-d]pyran-3,6a,9,10(6H)-tetrol, 7,11b-dihydro-, (6aS,11bR)-
- Spectrum4_001434
- cid_222515
- FT-0632180
- InChI=1/C16H14O5/c17-9-1-2-10-14(4-9)21-7-16(20)6-8-3-12(18)13(19)5-11(8)15(10)16/h1-5,15,17-20H,6-7H2
- SPBio_000563
- Q27163707
- UWHUTZOCTZJUKC-UHFFFAOYSA-
- NSC-8661
- SMR001547554
- 7,11b-dihydro-6H-indeno[2,1-c][1]benzopyran-3,6a,9,10-tetrol
- SR-05000002545-1
- (6As,11bS)-7,11b-dihydro-6H-indeno[2,1-c]chromene-3,6a,9,10-tetrol
- KBioSS_001279
- SPECTRUM200012
- MLSMR
- Brasilin Brazilin BRASILIN Braziletto Superbresiline Hypernic Extract Limawood Extract Pernambuco Extract Benz[b]indeno[1,2-d]pyran-3,6a,9,10(6H)-tetrol, 7,11b-dihydro- Benz[b]indeno[1,2-d]pyran-3,6a,9,10(6H)-tetrol, 7,11b-dihydro-
- GLXC-10024
- UWHUTZOCTZJUKC-JKSUJKDBSA-N
- Brazilin; Benz[b]indeno[1,2-d]pyran-3,6a,9,10(6H)-tetrol, 7,11b-dihydro-, (6aS,11bR)-; Benz[b]indeno[1,2-d]pyran-3,6a,9,10(6H)-tetrol, 7,11b-dihydro-, (6aS-cis)- (7CI,8CI); Brazilin (6CI); (+)-Brazilin; (6aS,11bR)-7,11b-Dihydrobenz[b]indeno[1,2-d]pyran-3,6a,9,10(6H
- +Expand
- MDL： MFCD00210817
- InChIKey： UWHUTZOCTZJUKC-AAFJCEBUSA-N
- Inchi： 1S/C16H14O5/c17-9-1-2-10-14(4-9)21-7-16(20)6-8-3-12(18)13(19)5-11(8)15(10)16/h1-5,15,17-20H,6-7H2/t15-,16?/m1/s1
- SMILES： O([H])C12C([H])([H])OC3C([H])=C(C([H])=C([H])C=3[C@]1([H])C1=C([H])C(=C(C([H])=C1C2([H])[H])O[H])O[H])O[H]

Computed Properties

Exact Mass: 286.084124g/mol
Surface Charge: 0
XLogP3: 1.5
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 0
Monoisotopic Mass: 286.084124g/mol
Monoisotopic Mass: 286.084124g/mol
Topological Polar Surface Area: 90.2Å²
Heavy Atom Count: 21
Complexity: 416
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 286.28

Experimental Properties

LogP: 1.61490
PSA: 90.15000
Refractive Index: 1.6200 (estimate)
Boiling Point: 348.65°C (rough estimate)
Melting Point: 156-157 ºC
Vapor Pressure: 0.0±1.6 mmHg at 25°C
Flash Point: 289.9±30.1 °C
Color/Form: Red powder
Solubility: It is easily soluble in ethanol and diethyl ether and soluble in water. The aqueous solution is colorless and turns red in air. It is red when dissolved in alkaline solution and oxidized to colored Brazilian mahogany.
Optical Activity: [α]/D 85 to 115°, c = 0.5 in methanol
Density: 1.1924 (rough estimate)

Brazilin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DCH0-1mg	BRAZILIN	474-07-7	≥98%	1mg	$72.00	2024-05-01
A2B Chem LLC	AG21892-1mg	Brazilin	474-07-7	≥98%	1mg	$29.00	2024-04-20
Aaron	AR00DCPC-5mg	BRAZILIN	474-07-7	98%	5mg	$85.00
abcr	AB493746-25 mg	Brazilin	474-07-7		25mg	€258.00	2023-07-10
ChemFaces	CFN98711-20mg	Brazilin	474-07-7	>=98%	20mg	$168
Chengdu Biopurify Phytochemicals Ltd	BP0281-100mg	Brazilin	474-07-7	98%	100mg	$196	2023-09-20
Crysdot LLC	CD11120441-10mg	Brazilin	474-07-7	97%	10mg	$250	2024-07-19
DC Chemicals	DCB-060-20 mg	Brazilin	474-07-7	>98%, Standard References Grade	20mg	$280.0	2022-03-01
eNovation Chemicals LLC	D512407-20mg	Brazilin	474-07-7	98%	20mg	$260	2022-10-16
MedChemExpress	HY-N0072-1mg	Brazilin	474-07-7	99.37%	1mg	￥600	2024-05-24